[(5-Bromo-2-fluorophenyl)methyl](ethyl)amine hydrochloride

• IUPAC Name: N-[(5-bromo-2-fluorophenyl)methyl]ethanamine;hydrochloride
• InChI: InChI=1S/C9H11BrFN.ClH/c1-2-12-6-7-5-8(10)3-4-9(7)11;/h3-5,12H,2,6H2,1H3;1H
• InChI Key: CRLDTPMKPCESLD-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=C(C=CC(=C1)Br)F.Cl
• Molecular Formula: C9H12BrClFN
• Molecular Weight: 268.55 g/mol
• CAS RN: 1235439-66-3

Description

5-Bromo-2-fluorophenylmethyl(ethyl)amine hydrochloride is a chemical compound of the phenethylamine class, which is commonly used as a research chemical. It is an analogue of the neurotransmitter dopamine, and has been studied for its potential to act as a dopamine agonist. It has been used in various scientific experiments and research studies, and is used to study the effects of dopamine agonism on the body.

Scientific Research Applications

Chemical Synthesis and Derivative Studies

• Development of Pharmacologically Active Compounds

  Research has shown the transformation of various chemical compounds to create derivatives with potential pharmacological activity. For instance, Chapman et al. (1971) explored the conversion of ethyl 5-amino-3-methylbenzo[b]thiophen-2-carboxylate into different derivatives including 5-bromo compounds, and studied their pharmacological properties (Chapman, Clarke, Gore, & Sharma, 1971).

• Synthesis of Novel Compounds

  The creation of new chemical entities involves the manipulation of various molecules. A study by Ji, Li, & Bunnelle (2003) demonstrated the selective amination of polyhalopyridines, which included the synthesis of compounds related to 5-bromo-2-fluorophenyl derivatives (Ji, Li, & Bunnelle, 2003).

• Antimicrobial Activity Studies

  Various derivatives of substituted amines, including those related to bromo and fluoro phenyl compounds, have been explored for their potential antimicrobial activities. Banpurkar, Wazalwar, & Perdih (2018) synthesized and studied the antibacterial and antifungal activity of such compounds (Banpurkar, Wazalwar, & Perdih, 2018).

Crystal Structure and Chemical Analysis

• Crystallographic Studies

  Research efforts also focus on understanding the crystal structure of various compounds for better insight into their properties. Diana, Caruso, Tuzi, & Panunzi (2020) synthesized a new compound involving benzothiazole and examined its crystal structure, which can be related to studies involving bromo-fluoro phenyl derivatives (Diana, Caruso, Tuzi, & Panunzi, 2020).

• Exploration of Isoxazol Derivatives

  The synthesis and structural analysis of compounds like 3-methyl-4H-isoxazol-5-ones, which are related to substituted amines and bromo-fluoro phenyl compounds, have been conducted to explore their properties and applications (Banpurkar, Wazalwar, & Perdih, 2018).

Application in Drug Development

• Drug Metabolism Studies

  Understanding how drugs are metabolized in the body is crucial. For example, Kanamori et al. (2002) studied the metabolism of 4-bromo-2,5-dimethoxyphenethylamine in rats, which can be related to the metabolism of similar bromo-fluoro phenyl compounds (Kanamori, Inoue, Iwata, Ohmae, & Kishi, 2002).

• Antidepressive Activity Research

  Some studies have focused on the potential antidepressive effects of various compounds. Yuan (2012) synthesized a compound involving a fluorophenyl group and studied its antidepressant activities (Yuan, 2012).